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Compound of Interest

Compound Name: 2,3-Dimethyl-5-nitroaniline

Cat. No.: B184227

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2,3-Dimethyl-5-nitroaniline (CAS RN: 106837-44-9). The information herein is
compiled to ensure the safety of laboratory personnel and the integrity of research materials.

Hazard Identification and Classification

2,3-Dimethyl-5-nitroaniline is a chemical compound that requires careful handling due to its
potential health hazards. Based on available data, it is classified as follows:

Hazard Class Hazard Statement

Acute Toxicity (Oral) H302: Harmful if swallowed[1]

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]
Acute Toxicity (Inhalation) H332: Harmful if inhaled[1]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[1]

Note: Data for the closely related compound 2-Methyl-5-nitroaniline suggests it is toxic if
swallowed, in contact with skin, or if inhaled, and is suspected of causing cancer.[2][3][4]
Similar precautions should be taken with 2,3-Dimethyl-5-nitroaniline.
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2,3-Dimethyl-5-nitroaniline to
minimize exposure risk.

PPE Category Specification Standards/References

Safety glasses with side-
EN 166, 29 CFR 1910.133[2]

[3]

Eye and Face Protection shields or chemical safety

goggles.

Chemical-resistant gloves
(consult manufacturer data for

Skin Protection specific material compatibility). = General laboratory practice[3]
Impervious protective clothing

to prevent skin contact.

For weighing and diluting: A
NIOSH-approved half-face
respirator with a combination
filter for organic vapors and
particulates.[3] If exposure
Respiratory Protection fimits are exceeded or iritation NIOSH, EN 149[3]
occurs: A NIOSH/MSHA or
European Standard EN 149
approved respirator.[3] For
firefighting: A self-contained
breathing apparatus (SCBA) is

mandatory.[3]

Engineering Controls

Proper engineering controls are the primary line of defense in minimizing exposure to
hazardous chemicals.
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Control Specification

o Work in a well-ventilated area, preferably within
Ventilation .
a chemical fume hood.[3]

_ Ensure an eyewash station and safety shower
Safety Equipment . )
are readily accessible.[3]

Handling and Storage Procedures
Handling

e Pre-Handling:
o Obtain special instructions before use.[2]
o Do not handle until all safety precautions have been read and understood.[2]
o Ensure all required PPE is donned correctly before handling the chemical.[3]
e During Handling:
o Avoid contact with skin, eyes, and clothing.[5][6]
o Avoid breathing dust or creating aerosols.[6]
o Do not eat, drink, or smoke when using this product.[2]
e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[2][5]

o Remove and wash contaminated clothing before reuse.[2]

Storage

e General Storage:

o Store in a cool, dry, and well-ventilated place.[2][5]
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o Keep container tightly closed.[2][5]

o Store locked up.[2]

e Incompatible Materials:

o Keep away from strong oxidizing agents, acids, acid anhydrides, acid chlorides, and
chloroformates.[2][7]

e Environmental Precautions:

o Do not allow the chemical or its containers to enter drains or waterways.[3]

First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route First Aid Protocol

IF INHALED: Remove person to fresh air and
Inhalation keep comfortable for breathing. Call a POISON
CENTER or doctor.[2]

IF ON SKIN: Wash with plenty of soap and
water. Take off immediately all contaminated
clothing. Call a POISON CENTER or doctor if

you feel unwell.[2]

Skin Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ) o

present and easy to do. Continue rinsing.

Immediate medical attention is required.[2]

IF SWALLOWED: Immediately call a POISON

Ingestion )
CENTER or doctor. Rinse mouth.[2]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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Personnel

Procedure

Non-emergency Personnel

Evacuate the area. Avoid contact with the spilled
material and do not breathe the dust. Wear

appropriate personal protective equipment.[4]

Emergency Responders

Use appropriate protective equipment, including

respiratory protection.[4]

Containment and Cleanup

Mechanically recover the product (e.g., shovel

into a dry, covered container). Avoid generating
dust. Do not allow the material to enter sewers
or public waters. Dispose of the waste material

at an authorized site.[4]

Disposal Considerations

Contaminated materials and waste must be handled as hazardous waste.

Waste Type

Disposal Procedure

Waste Material

Collect waste material in a suitable, labeled, and

sealed container.[3]

Contaminated PPE

Used gloves, lab coats, and other disposable
PPE should be collected in a designated

hazardous waste container.[3]

General

Dispose of contents/container to an approved
waste disposal plant in accordance with local,

regional, and national regulations.[2][3]

Experimental Protocols

Due to the limited publicly available, detailed experimental protocols specifically for 2,3-

Dimethyl-5-nitroaniline, a general protocol for the safe handling and use of a powdered

chemical with similar hazards is provided below. This should be adapted based on the specific

experimental context.
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Protocol: Safe Weighing and Dilution of 2,3-Dimethyl-5-nitroaniline

e Preparation and Engineering Controls:

[¢]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Verify that an eyewash station and safety shower are accessible and unobstructed.

Decontaminate the work surface within the fume hood.

[e]

o

Assemble all necessary equipment (e.g., weighing paper, spatula, beaker, stir bar, solvent,
etc.) within the fume hood.

e Personal Protective Equipment (PPE) Donning:

[¢]

Don a lab coat, ensuring it is fully buttoned.

[¢]

Put on chemical safety goggles.

[e]

Don a NIOSH-approved half-face respirator with the appropriate cartridges.

o

Don the appropriate chemical-resistant gloves.

e Handling and Weighing:

o

Carefully open the container of 2,3-Dimethyl-5-nitroaniline inside the fume hood.

[e]

Using a clean spatula, carefully transfer the desired amount of the powder onto weighing
paper on a tared balance.

[e]

Avoid creating dust. If any dust is generated, ensure it is contained within the fume hood.

o

Once the desired amount is weighed, securely close the primary container.
e Dilution:

o Carefully add the weighed powder to the beaker containing the desired solvent.
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o Use a small amount of the solvent to rinse any residual powder from the weighing paper
into the beaker.

o Place the beaker on a stir plate within the fume hood and add a stir bar.

o Begin stirring to dissolve the compound.

e Post-Procedure and Waste Disposal:

o Dispose of the weighing paper and any contaminated consumables in the designated
hazardous waste container within the fume hood.

o Wipe down the spatula and any other reusable equipment with an appropriate solvent and
dispose of the cleaning materials in the hazardous waste.

o Decontaminate the work surface within the fume hood.

o Remove PPE in the reverse order it was donned, being careful to avoid self-
contamination.

o Wash hands thoroughly with soap and water.

Visualizations
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Safe Handling and Storage Workflow for 2,3-Dimethyl-5-nitroaniline

Start: Obtain and Review SDS

Preparation:
- Don appropriate PPE
- Set up in a fume hood
- Ensure safety equipment is accessible

Handling:

- Weigh and transfer carefully
- Avoid dust generation
- Avoid contact and inhalation

Store unused material

Spill or Exposure Event

Storage:
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatible materials

If exposure occurs If spill occurs Dispose of consumables

Spill Cleanup:
- Evacuate area
- Use appropriate PPE
- Contain and collect waste

First Aid:
- Follow specific procedures

for inhalation, skin/eye contact, ingestion

- Seek immediate medical attention

Properly stored

Waste Disposal:
- Collect in labeled, sealed containers
- Dispose of as hazardous waste
according to regulations

Properly disposed

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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